Cas no 1806049-56-8 (3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806049-56-8
• MF: C₉H₄F₅N₃O₃
• MW: 297.138379096985
• CID: 4842240
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5N3O3/c10-7(11)5-6(17(18)19)4(1-2-15)3-16-8(5)20-9(12,13)14/h3,7H,1H2
• InChI Key： IPCPSWWVGZDHHM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC#N)C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 2.5
• Topological Polar Surface Area: 91.7

Additional information on 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806049-56-8)

3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1806049-56-8, belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their broad range of biological activities. The presence of multiple fluorinated and nitro substituents in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula can be expressed as C₈H₂F₅N₄O₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The structural arrangement of these elements, particularly the difluoromethyl, nitro, and trifluoromethoxy groups, contributes to its high lipophilicity and electronic properties, which are critical factors in drug design and development. These features enable the compound to interact effectively with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile structure exemplifies this trend, as it combines the advantages of fluorine substitution with the electron-withdrawing effects of the nitro group. This combination not only enhances its reactivity in synthetic pathways but also improves its potential as a pharmacophore in drug discovery.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with tailored biological activities. For instance, modifications at the pyridine core or the acetonitrile moiety have led to derivatives with enhanced potency against various therapeutic targets. These derivatives are being investigated for their potential in treating conditions such as cancer, inflammation, and infectious diseases.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate drug properties like solubility, permeability, and metabolic resistance has made them indispensable in modern drug design. The difluoromethyl group in particular is known for its ability to improve pharmacokinetic profiles by increasing lipophilicity while maintaining metabolic stability. This characteristic makes 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile a valuable asset in developing next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have shown that small changes in the positioning or type of substituents can significantly alter the compound's interaction with biological targets. This insight has guided researchers in designing more effective derivatives of 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile, optimizing its pharmacological properties.

The nitro group present in this compound also plays a crucial role in its chemical behavior. Nitro groups are known for their ability to participate in redox reactions, making them useful in various synthetic transformations. Additionally, they can influence electronic properties by delocalizing electrons within the molecule. This feature has been exploited to fine-tune the reactivity of 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile, enabling its use in diverse synthetic pathways.

In agrochemical research, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The combination of fluorinated and nitro substituents enhances its bioactivity against pests while minimizing environmental impact. Such applications highlight the versatility of 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile beyond pharmaceuticals.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorinated groups efficiently. These methods ensure high yields and purity, which are essential for subsequent applications in drug development.

As research continues to evolve, new methodologies for functionalizing pyridine derivatives are being developed. Techniques like transition-metal-catalyzed C-H activation have opened up new avenues for modifying existing structures without compromising their integrity. Such innovations are likely to expand the utility of compounds like 3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile in future research endeavors.

The growing interest in fluorinated pyridines is also driven by their potential applications in material science and electronics. These compounds exhibit unique electronic properties that make them suitable for use in organic semiconductors and optoelectronic devices. As industries continue to seek advanced materials with tailored properties, compounds like this one are expected to play a significant role.

In conclusion,3-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806049-56-8) represents a fascinating example of how structural complexity can lead to novel chemical entities with broad applications. Its unique combination of substituents makes it a versatile intermediate for pharmaceutical and agrochemical synthesis. As research progresses，this compound will undoubtedly continue to contribute significantly to advancements across multiple scientific disciplines.